Cas no 951982-25-5 (N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide)

• Product Name: N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide
• CAS No: 951982-25-5
• MF: C₁₆H₁₃FN₄O₂
• MW: 312.298426389694
• CID: 5431093
• Update Time: 2025-10-30

N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-oxo-1H-quinoline-3-carboxamide
• N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide

• Inchi： 1S/C16H13FN4O2/c1-8-5-9(2)20-16(19-8)21-15(23)12-7-18-13-4-3-10(17)6-11(13)14(12)22/h3-7H,1-2H3,(H,18,22)(H,19,20,21,23)
• InChI Key： KMFIIEVTTDHAHS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(O)=C(C(NC2=NC(C)=CC(C)=N2)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide

Comprehensive Overview of N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide (CAS No. 951982-25-5)

The compound N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide (CAS No. 951982-25-5) is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This quinoline derivative is characterized by its unique structural features, including a fluoro-substituted quinoline core and a dimethylpyrimidinyl carboxamide moiety. These attributes make it a promising candidate for various applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. Researchers are actively exploring this compound's ability to modulate specific kinase pathways, which could lead to the development of novel therapeutics. The presence of the fluoro and hydroxy groups enhances its binding affinity and selectivity, making it a valuable tool for targeted drug design.

In addition to its pharmacological potential, CAS No. 951982-25-5 is also being studied for its chemical properties and stability. The compound exhibits favorable solubility in organic solvents, which is advantageous for formulation and delivery. Its molecular weight and logP value suggest good bioavailability, a critical factor for oral administration. These characteristics align with the current trends in small-molecule drug development, where researchers prioritize compounds with optimal pharmacokinetic profiles.

The synthesis of N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are essential for ensuring the compound's suitability for preclinical and clinical studies, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in antibacterial and antifungal applications. Recent studies have highlighted the efficacy of quinoline-based compounds against resistant microbial strains, a pressing concern in modern healthcare. The 6-fluoro-4-hydroxyquinoline scaffold, in particular, has shown promise in disrupting microbial cell membranes, offering a new avenue for combating infections.

From a commercial perspective, CAS No. 951982-25-5 is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its inclusion in high-throughput screening libraries underscores its relevance in drug discovery pipelines. As the demand for innovative therapeutics grows, this compound is poised to play a pivotal role in addressing unmet medical needs.

In summary, N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-hydroxyquinoline-3-carboxamide represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its diverse applications, makes it a subject of ongoing research and development. Whether you're a medicinal chemist, a pharmacologist, or a biotech enthusiast, this compound offers a wealth of opportunities for exploration and innovation.